Cas no 1213348-67-4 ((1S)-1-(4-ethynylphenyl)ethan-1-amine)

• Product Name: (1S)-1-(4-ethynylphenyl)ethan-1-amine
• CAS No: 1213348-67-4
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 5878650
• PubChem ID: 130738914
• Update Time: 2025-05-19

(1S)-1-(4-ethynylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-ethynylphenyl)ethanamine
• (S)-1-(4-Ethynylphenyl)ethan-1-amine
• Benzenemethanamine, 4-ethynyl-α-methyl-, (αS)-
• (1S)-1-(4-ethynylphenyl)ethan-1-amine
• EN300-1857908
• SCHEMBL22954544
• 1213348-67-4

• Inchi： 1S/C10H11N/c1-3-9-4-6-10(7-5-9)8(2)11/h1,4-8H,11H2,2H3/t8-/m0/s1
• InChI Key： LMPWVOBLZARDJU-QMMMGPOBSA-N
• SMILES： C1([C@H](C)N)=CC=C(C#C)C=C1

Computed Properties

• Exact Mass: 145.089149355g/mol
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 229.0±23.0 °C(Predicted)
• pka: 8.81±0.10(Predicted)

Additional information on (1S)-1-(4-ethynylphenyl)ethan-1-amine

(1S)-1-(4-Ethynylphenyl)ethan-1-amine: A Comprehensive Overview

The compound (1S)-1-(4-ethynylphenyl)ethan-1-amine with CAS No. 1213348-67-4 is a significant molecule in the field of organic chemistry, particularly in drug discovery and materials science. This compound, characterized by its ethynylphenyl group and ethanamine backbone, has garnered attention due to its unique structural properties and potential applications in various industries.

Recent studies have highlighted the importance of (1S)-1-(4-ethynylphenyl)ethan-1-amine in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, including those with potential anti-cancer and anti-inflammatory properties. The ethynyl group, known for its reactivity, plays a crucial role in enabling diverse chemical transformations, making this compound a versatile building block in medicinal chemistry.

In addition to its pharmaceutical applications, (1S)-1-(4-ethynylphenyl)ethan-1-amine has shown promise in materials science. Its ability to undergo click chemistry reactions has made it a valuable component in the synthesis of advanced materials, such as polymers and nanomaterials. These materials exhibit enhanced mechanical properties and stability, which are critical for applications in electronics and biomedical devices.

The stereochemistry of the compound, specifically the (1S) configuration, is of particular interest to researchers. Studies have demonstrated that the stereochemical arrangement significantly influences the compound's biological activity and chemical reactivity. This has led to increased focus on asymmetric synthesis methods to produce enantiomerically pure samples of (1S)-1-(4-ethynylphenyl)ethan-1-amine, ensuring consistency in its application across various fields.

From an environmental standpoint, the synthesis and handling of (1S)-1-(4-ethynylphenyl)ethan-1-amine are conducted under strict safety protocols to minimize ecological impact. Its production involves efficient catalytic processes that reduce waste generation, aligning with global sustainability goals.

In conclusion, (1S)-1-(4-ethynylphenyl)ethan-1-amine (CAS No. 1213348-67-4) stands as a pivotal molecule with multifaceted applications across organic chemistry, pharmaceuticals, and materials science. Its unique structure and reactivity continue to drive innovative research, underscoring its importance in advancing modern scientific endeavors.